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Compound of Interest

Compound Name: RK-24466

Cat. No.: B1673643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RK-24466 is a potent and selective inhibitor of Lymphocyte-specific protein tyrosine kinase

(Lck), a critical enzyme in the T-cell receptor (TCR) signaling pathway.[1] As a member of the

Src family of non-receptor tyrosine kinases, Lck plays a pivotal role in initiating the signaling

cascade that leads to T-cell activation, proliferation, and cytokine production.[1] Due to its

crucial function in T-cell mediated immune responses, Lck has emerged as a significant

therapeutic target for autoimmune diseases and other inflammatory disorders. This technical

guide provides a comprehensive overview of the chemical properties of RK-24466, its

mechanism of action, and detailed experimental methodologies for its evaluation.

Chemical and Physical Properties
RK-24466, also known as KIN 001-51, is a pyrrolopyrimidine-based compound.[1][2][3][4] Its

fundamental chemical and physical characteristics are summarized in the table below.
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Property Value Reference

Formal Name

7-cyclopentyl-5-(4-

phenoxyphenyl)-7H-

pyrrolo[2,3-d]pyrimidin-4-amine

[1]

CAS Number 213743-31-8 [1][2]

Molecular Formula C₂₃H₂₂N₄O [1]

Molecular Weight 370.5 g/mol [1]

Purity ≥95% [1]

Solubility
DMF: 12 mg/ml, DMSO: 2.5

mg/ml, Ethanol: 0.33 mg/ml
[1]

UV/Vis λmax: 258, 283 nm [1]

Mechanism of Action and Signaling Pathway
RK-24466 functions as a selective inhibitor of Lck, thereby disrupting the initial steps of the T-

cell receptor signaling cascade. Upon TCR engagement, Lck is responsible for phosphorylating

the Immunoreceptor Tyrosine-based Activation Motifs (ITAMs) within the CD3 complex. This

phosphorylation event initiates a downstream signaling cascade involving ZAP-70, LAT, and

PLCγ1, ultimately leading to the activation of transcription factors such as NFAT and NF-κB,

which drive T-cell activation and IL-2 production. By inhibiting Lck, RK-24466 effectively blocks

this entire signaling pathway.

The diagram below illustrates the T-cell receptor signaling pathway and the point of inhibition

by RK-24466.
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Start

Prepare reagents:
- Lck enzyme
- Kinase buffer

- ATP
- Substrate (e.g., Poly(Glu, Tyr) 4:1)

- RK-24466 dilutions

Set up reaction in a 96-well plate:
- Add kinase buffer

- Add RK-24466 or vehicle (DMSO)
- Add Lck enzyme and incubate

Initiate reaction by adding
ATP/substrate mixture Incubate at room temperature Stop reaction and measure

ADP production (e.g., using ADP-Glo™) Analyze data to determine IC₅₀ value End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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